Cas no 19422-76-5 (3-chloro-N-(2-methylphenyl)propanamide)

• Product Name: 3-chloro-N-(2-methylphenyl)propanamide
• CAS No: 19422-76-5
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• MDL: MFCD02286135
• CID: 1077620
• PubChem ID: 4591738
• Update Time: 2025-10-18

3-chloro-N-(2-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-(o-tolyl)propanamide
• 3-Chloro-N-(2-methylphenyl)propanamide
• UKRORGSYN-BB BBV-049241
• 3-chloro-N-(2-methylphenyl)propionamide
• 3-chloro-N-(2-methylphenyl)propanamide(SALTDATA: FREE)
• MFCD02286135
• SCHEMBL1238330
• 3-chloro-N-o-tolyl-propionamide
• STL261817
• LS-05204
• ALBB-016603
• AKOS000159310
• 19422-76-5
• GOWBOXSTKDXKSK-UHFFFAOYSA-N
• DTXSID50404650
• Propanamide, 3-chloro-N-(2-methylphenyl)-
• CS-0318349
• 3-chloro-N-(2-methylphenyl)propanamide

• MDL： MFCD02286135
• Inchi： 1S/C10H12ClNO/c1-8-4-2-3-5-9(8)12-10(13)6-7-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key： GOWBOXSTKDXKSK-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 197.06086
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

3-chloro-N-(2-methylphenyl)propanamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 3-chloro-N-(2-methylphenyl)propanamide

Recent Advances in the Study of 3-chloro-N-(2-methylphenyl)propanamide (CAS: 19422-76-5) in Chemical Biology and Pharmaceutical Research

3-chloro-N-(2-methylphenyl)propanamide (CAS: 19422-76-5) is a chemical compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its chloro and amide functional groups, has been the subject of various studies aimed at exploring its biological activity, synthetic pathways, and therapeutic potential. In this research brief, we summarize the latest findings related to this compound, focusing on its chemical properties, pharmacological effects, and recent advancements in its application.

Recent studies have highlighted the role of 3-chloro-N-(2-methylphenyl)propanamide as a key intermediate in the synthesis of more complex bioactive molecules. Its structural features make it a versatile building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and antimicrobial agents. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to elucidate its molecular structure and confirm its purity, which is critical for subsequent biological testing.

In pharmacological research, 3-chloro-N-(2-methylphenyl)propanamide has demonstrated promising activity in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its efficacy as a potential inhibitor of specific enzymes involved in inflammatory pathways. The study utilized in vitro assays to evaluate its binding affinity and selectivity, revealing a dose-dependent inhibition of target proteins. These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's role in agrochemical research. Recent investigations have explored its derivatives as potential fungicides and herbicides. A 2022 study in Pest Management Science demonstrated that certain analogs of 3-chloro-N-(2-methylphenyl)propanamide exhibited significant activity against common plant pathogens, opening new avenues for sustainable agricultural solutions. The study emphasized the importance of structural modifications to enhance bioactivity while minimizing environmental impact.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-chloro-N-(2-methylphenyl)propanamide. Green chemistry approaches, such as solvent-free reactions and catalytic methods, have been employed to improve yield and reduce waste. A 2023 paper in Organic Process Research & Development detailed a novel catalytic process that achieved a 90% yield under mild conditions, highlighting the compound's industrial scalability.

Despite these promising developments, challenges remain in the clinical translation of 3-chloro-N-(2-methylphenyl)propanamide-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles require further investigation. Ongoing research is focusing on structural optimization and formulation strategies to address these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 3-chloro-N-(2-methylphenyl)propanamide (CAS: 19422-76-5) represents a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to agrochemicals, underscore its versatility. Future studies should prioritize translational research to bridge the gap between laboratory findings and real-world applications, ultimately contributing to advancements in human health and sustainable agriculture.